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Compound Name: BAY1082439

Cat. No.: B611978 Get Quote

Introduction

BAY1082439 is an orally bioavailable, selective inhibitor of phosphoinositide 3-kinase (PI3K)

with potent activity against PI3Kα, PI3Kβ, and PI3Kδ isoforms.[1][2][3] The PI3K/AKT/mTOR

signaling pathway is a critical regulator of cell proliferation, survival, and growth; its aberrant

activation is a frequent event in many cancers, often due to loss of the tumor suppressor PTEN

or activating mutations in the PIK3CA gene.[1][4][5] BAY1082439 has demonstrated significant

anti-tumor activity by blocking this pathway, leading to the inhibition of cell growth and the

induction of apoptosis.[2][3][6]

Ki67 is a nuclear protein that is strictly associated with cell proliferation and is expressed during

all active phases of the cell cycle (G1, S, G2, and M), but is absent in resting cells (G0).[7]

Consequently, the Ki67 labeling index, as determined by immunohistochemistry (IHC), is a

widely used and reliable marker to assess the proliferative activity of cells within a tumor.

Principle of Application

The primary application of Ki67 IHC staining in the context of BAY1082439 treatment is to

pharmacodynamically assess the compound's anti-proliferative efficacy. By inhibiting the

PI3K/AKT pathway, BAY1082439 is expected to block the G1/S cell cycle transition, thereby

reducing the fraction of actively dividing cells.[3][6] A quantitative analysis of Ki67-positive cells

in tumor tissue before and after treatment with BAY1082439 can provide a robust measure of
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the drug's biological effect. A significant reduction in the Ki67 labeling index post-treatment

serves as a key biomarker for the intended anti-proliferative activity of BAY1082439.[3][8] This

method is applicable to both preclinical animal models and clinical trial samples.[8]
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Experimental Phase

IHC Staining Protocol

Analysis Phase

1. In Vivo/In Vitro Model
Treatment with BAY1082439

2. Tissue/Cell Collection
(e.g., Tumor Biopsy)

3. Fixation & Paraffin
Embedding

4. Microtome Sectioning
(4-5 µm sections)

5. Deparaffinization
& Rehydration

6. Antigen Retrieval
(Heat-Induced)

7. Peroxidase & Protein
Blocking

8. Primary Antibody Incubation
(Anti-Ki67)

9. Secondary Antibody
& Detection System

10. Chromogen Application
(DAB)

11. Counterstaining
(Hematoxylin)

12. Slide Scanning
/ Microscopy

13. Image Analysis
(Quantify Ki67+ Nuclei)

14. Data Reporting
(Ki67 Labeling Index)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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